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Compound of Interest

Compound Name:
Pentanoic acid, 5-chloro-4-oxo-,

ethyl ester

CAS No.: 14594-24-2

Cat. No.: B1280310

Get Quote

Technical Monograph: 5-Chlorolevulinic Acid
Ethyl Ester
From Nomenclature to Nucleophilic Utility in 5-ALA
Synthesis
Abstract
This technical guide provides a comprehensive analysis of 5-Chlorolevulinic acid ethyl ester

(CAS: 14594-24-2), a critical intermediate in the pharmaceutical synthesis of 5-Aminolevulinic

acid (5-ALA). While often overshadowed by its brominated counterparts, the chlorinated ester

offers distinct stability profiles and kinetic behaviors in nucleophilic substitution reactions. This

document details its chemical ontology, synthesis protocols, and its pivotal role as a "masked"

precursor in Photodynamic Therapy (PDT) agent development.

Part 1: Chemical Identity & Nomenclature Ontology
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Precise nomenclature is vital for database retrieval and regulatory filing. 5-Chlorolevulinic acid

ethyl ester is an alpha-haloketone derivative of levulinic acid.

Table 1: Nomenclature and Identification Data

Category Identifier / Name Notes

Common Name
5-Chlorolevulinic acid ethyl

ester
Industry standard

IUPAC Name
Ethyl 5-chloro-4-

oxopentanoate
Preferred for publications

Systematic Name
5-Chloro-4-oxopentanoic acid

ethyl ester
Alternative systematic

CAS Registry 14594-24-2 Primary key for procurement

Molecular Formula C₇H₁₁ClO₃

Molecular Weight 178.61 g/mol

SMILES CCOC(=O)CCC(=O)CCl For chemoinformatics

InChI Key
DPWSGDKZQIYIQC-

UHFFFAOYSA-N
Unique hash identifier

Functional Class -Haloketone / Ester Dual reactivity

Part 2: Strategic Utility in Drug Development
The primary value of 5-Chlorolevulinic acid ethyl ester lies in its role as a C5-functionalized

scaffold. In drug development, specifically for Photodynamic Therapy (PDT), it serves as the

precursor to 5-Aminolevulinic acid (5-ALA).

The "Why" Behind the Chemistry:

Lipophilicity: The ethyl ester group protects the carboxylic acid, increasing solubility in

organic solvents (DCM, Toluene) used during chlorination and subsequent substitution

reactions.
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Regioselectivity: Direct halogenation of levulinic acid can be messy. Using the ester blocks

the acid tail, directing halogenation to the C5 position (alpha to the ketone) rather than the

C3 position, although C3 competition remains a process variable to manage.

Stability: The chloro-derivative is generally more stable than the bromo-derivative, allowing

for longer storage times and more controlled addition rates during exothermic substitution

reactions.

Part 3: Experimental Protocols
Protocol A: Synthesis of 5-Chlorolevulinic Acid Ethyl Ester
Objective: Selective chlorination of Ethyl Levulinate at the C5 position.

Reagents:

Ethyl Levulinate (1.0 eq)

Sulfuryl Chloride (SO₂Cl₂, 1.1 eq)

Solvent: Ethanol or Dichloromethane (DCM)

Temperature: 0°C to Room Temperature (RT)

Methodology:

Setup: Charge a chemically resistant reactor (glass-lined) with Ethyl Levulinate and solvent.

Cool to 0°C under N₂ atmosphere.

Addition: Add Sulfuryl Chloride dropwise over 60 minutes. Critical: Control exotherm to

prevent di-chlorination or C3-chlorination.

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor via TLC or GC

(Target: Disappearance of starting material).

Quench: Slowly pour the reaction mixture into ice-cold saturated NaHCO₃ solution. (Caution:

Gas evolution).
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Isolation: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over MgSO₄, and

concentrate in vacuo.

Purification: Distillation under reduced pressure is recommended to separate the C5-chloro

product from the C3-isomer byproduct.

Protocol B: Conversion to 5-ALA (Gabriel Synthesis Route)
Objective: Nucleophilic substitution of the chloride with a nitrogen source (Potassium

Phthalimide) to generate the 5-amino functionality.

Reagents:

5-Chlorolevulinic acid ethyl ester (1.0 eq)

Potassium Phthalimide (1.1 eq)

Solvent: DMF (Dimethylformamide)

Catalyst: NaI (0.1 eq) - Finkelstein condition to accelerate substitution

Methodology:

Substitution: Dissolve 5-Chlorolevulinic acid ethyl ester in DMF. Add Potassium Phthalimide

and catalytic NaI. Heat to 80–90°C for 4 hours.

Workup: Cool to RT. Pour into water to precipitate the phthalimido-intermediate. Filter and

wash with water.

Hydrolysis (Deprotection): Reflux the intermediate in 6M HCl for 12–24 hours. This step

simultaneously hydrolyzes the ethyl ester and cleaves the phthalimide group.

Isolation: Concentrate the aqueous acid. Recrystallize the residue (often using

MeOH/EtOAc) to yield 5-Aminolevulinic Acid Hydrochloride (5-ALA HCl).

Part 4: Mechanism & Pathway Visualization
The following diagram illustrates the transformation logic, highlighting the critical nucleophilic

substitution at the C5 position.
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Final API
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(C7H12O3)
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acid ethyl ester
(C7H11ClO3)

Chlorination
(SO2Cl2)

Phthalimido-Ester
Intermediate

Nucleophilic Subst.
(K-Phthalimide + NaI)

Key Step: C5-Cl bond
is activated by

adjacent Carbonyl

5-ALA HCl
(Drug Substance)

Acid Hydrolysis
(6M HCl, Reflux)

Click to download full resolution via product page

Figure 1: Synthetic pathway from Ethyl Levulinate to 5-ALA via the 5-Chloro ethyl ester

intermediate.

Part 5: Safety & Handling (E-E-A-T)
As a Senior Application Scientist, it is mandatory to treat 5-Chlorolevulinic acid ethyl ester with

the protocols reserved for alpha-haloketones.

Lachrymator: Like many alpha-chloro ketones, this compound is a potent lachrymator (tear

gas agent). All handling must occur within a certified fume hood.

Skin/Eye Irritant: Direct contact can cause severe burns due to alkylation of tissue proteins.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Moisture can lead to hydrolysis of

the ester or degradation of the alpha-chloro ketone moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1280310/docs#5-chlorolevulinic-acid-ethyl-ester-synonyms-and-common-names
https://www.benchchem.com/product/b1280310/docs#5-chlorolevulinic-acid-ethyl-ester-synonyms-and-common-names
https://www.benchchem.com/product/b1280310/docs#5-chlorolevulinic-acid-ethyl-ester-synonyms-and-common-names
https://www.benchchem.com/product/b1280310/docs#5-chlorolevulinic-acid-ethyl-ester-synonyms-and-common-names
https://www.benchchem.com/product/b1280310?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

